1-Piperazineethanol, alpha-(4-amino-3,5-dichlorophenyl)-4-((2,3,4-trimethoxyphenyl)methyl)-

• IUPAC Name: 1-(4-amino-3,5-dichlorophenyl)-2-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C22H29Cl2N3O4/c1-29-19-5-4-14(21(30-2)22(19)31-3)12-26-6-8-27(9-7-26)13-18(28)15-10-16(23)20(25)17(24)11-15/h4-5,10-11,18,28H,6-9,12-13,25H2,1-3H3
• InChI Key: PTKBIUAODGHENL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)CC(C3=CC(=C(C(=C3)Cl)N)Cl)O)OC)OC
• Molecular Formula: C22H29Cl2N3O4
• DSSTOX Substance ID: DTXSID10909116
• Molecular Weight: 470.4 g/mol
• CAS No.: 104672-11-9

Description

The compound 1-Piperazineethanol, alpha-(4-amino-3,5-dichlorophenyl)-4-((2,3,4-trimethoxyphenyl)methyl)- features a piperazineethanol backbone substituted with two distinct aromatic groups:

• Alpha position: A 4-amino-3,5-dichlorophenyl group, which introduces electron-withdrawing chlorine atoms and a reactive amine.
• 4-position: A 2,3,4-trimethoxyphenylmethyl group, contributing steric bulk and lipophilicity due to methoxy substituents.

While direct synthesis or pharmacological data for this compound are absent in the provided evidence, its structural motifs align with bioactive piperazineethanol derivatives, such as antipsychotics, anti-inflammatory agents, and phosphodiesterase (PDE) inhibitors .

Biological Activity

1-Piperazineethanol derivatives have garnered attention in medicinal chemistry due to their diverse biological activities. The compound in focus, 1-Piperazineethanol, alpha-(4-amino-3,5-dichlorophenyl)-4-((2,3,4-trimethoxyphenyl)methyl)- , is of particular interest for its potential therapeutic applications. This article reviews the biological activity of this compound, including its mechanism of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C19H24Cl2N2O3
• Molecular Weight : 397.31 g/mol

The compound features a piperazine ring, a dichlorophenyl moiety, and a trimethoxyphenyl group, which contribute to its biological properties.

The biological activity of 1-Piperazineethanol derivatives often involves interaction with specific biological targets. For instance, compounds with similar piperazine structures have been shown to inhibit enzymes critical for bacterial survival and proliferation. Notably, the inhibition of inosine-5′-monophosphate dehydrogenase (IMPDH) has been linked to anti-tubercular activity in related compounds .

Biological Activities

• Antimicrobial Activity :
  • The compound exhibits significant antimicrobial properties against various bacterial strains. A study found that related piperazine derivatives demonstrated potent activity against Mycobacterium tuberculosis by inhibiting IMPDH .
  • Table 1 summarizes the antimicrobial efficacy of related piperazine compounds:

  Compound Name	Target Organism	IC50 (µM)	Reference
  Compound 1	M. tuberculosis	47
  Compound 2	Staphylococcus aureus	35
  Compound 3	Escherichia coli	50

• Cardiovascular Effects :
  • Certain piperazine derivatives have exhibited inotropic and vasodilatory effects in animal models. For example, a related compound demonstrated greater inotropic effects in rat hearts compared to guinea pig hearts . This suggests potential applications in cardiovascular therapies.
• Anticancer Activity :
  • Research indicates that piperazine derivatives can inhibit cancer cell proliferation. One study reported that modifications in the piperazine structure led to enhanced cytotoxicity against cancer cell lines such as HeLa and HepG2 . The following table summarizes the anticancer activities:

  Compound Name	Cell Line	IC50 (µM)	Reference
  Compound A	HeLa	1.02
  Compound B	SGC-7901	1.35
  Compound C	HepG2	4.12

Structure-Activity Relationship (SAR)

Understanding the SAR of piperazine derivatives is crucial for optimizing their biological activity. Modifications at specific positions on the piperazine ring or the phenyl groups significantly influence their efficacy and selectivity towards biological targets .

Case Studies

Several studies have explored the biological activities of compounds related to 1-Piperazineethanol:

• Study on Tuberculosis Inhibition : A series of analogues were synthesized and evaluated for their inhibitory activity against M. tuberculosis IMPDH. The results indicated that structural modifications could enhance selectivity and potency against resistant strains .
• Cardiovascular Activity Evaluation : In vivo studies demonstrated that certain piperazine derivatives could modulate cardiac function without significant toxicity to mammalian cells .

Scientific Research Applications

1-Piperazineethanol, alpha-(4-amino-3,5-dichlorophenyl)-4-((2,3,4-trimethoxyphenyl)methyl)- is a complex molecule with potential applications in medicinal chemistry. The synthesis of this compound typically involves the formation of the piperazine ring and subsequent functionalization with dichlorophenyl and trimethoxyphenyl groups.

Technical parameters

• Molecular Structure Analysis Techniques such as nuclear magnetic resonance spectroscopy and X-ray crystallography can analyze the molecular structure of 1-Piperazineethanol, alpha-(4-amino-3,5-dichlorophenyl)-4-((2,3,4-trimethoxyphenyl)methyl)-.
• Three-Dimensional Structure The compound exhibits a complex three-dimensional structure due to steric hindrance from the bulky aromatic groups. Computational modeling can provide insights into its conformational flexibility and potential binding modes with biological targets.
• Chemical Reactions 1-Piperazineethanol can participate in chemical reactions typical of amines and ethers, which are crucial for modifying its properties or synthesizing derivatives with enhanced biological activity.
• Mechanism of Action The mechanism of action for 1-Piperazineethanol derivatives often involves interaction with neurotransmitter receptors or enzymes within biological systems. Experimental studies using radiolabeled compounds or binding assays can elucidate these mechanisms further.
• Physical and Chemical Properties The physical and chemical properties of 1-Piperazineethanol are essential for understanding its behavior in biological systems and influence formulation strategies for drug delivery systems.

Comparison with Similar Compounds

Table 1: Key Structural Features of Piperazineethanol Derivatives

Compound Name	Substituents	Key Functional Groups	Reference
Target Compound	α-(4-amino-3,5-dichlorophenyl), 4-(2,3,4-trimethoxyphenylmethyl)	Amine, dichlorophenyl, methoxy groups	-
Perphenazine	4-[3-(2-chlorophenothiazin-10-yl)propyl]	Phenothiazine, chlorophenyl
Fluphenazine	4-[3-(2-trifluoromethylphenothiazin-10-yl)propyl]	Trifluoromethyl, phenothiazine
Hydroxy Vardenafil	4-[[3-(imidazotriazinone)phenyl]sulfonyl]	Sulfonylphenyl, imidazotriazinone
ZIPEPROL	α-(α-methoxybenzyl)-4-(β-methoxyphenethyl)	Methoxybenzyl, phenethyl
Tiaramide	4-[(5-chloro-2-oxobenzothiazolyl)acetyl]	Benzothiazolyl, acetyl

Key Observations :

• The target compound’s dichlorophenyl group is structurally distinct from phenothiazine moieties in Perphenazine and Fluphenazine but shares halogenated aromaticity, which often enhances receptor binding .
• The trimethoxyphenylmethyl group introduces bulk and lipophilicity, contrasting with the sulfonyl or acetyl groups in Hydroxy Vardenafil and Tiaramide, respectively .

Pharmacological Activity Comparison

Key Observations :

• The target’s 4-amino-3,5-dichlorophenyl group may confer antimicrobial or antiproliferative properties, as seen in dichlorophenyl-containing pyridazinones .
• Unlike ZIPEPROL (a cough suppressant with methoxy groups), the target’s trimethoxyphenylmethyl substituent could enhance blood-brain barrier penetration, suggesting CNS activity .

Physicochemical Properties and Solubility

Table 3: Physicochemical Data for Selected Derivatives

Compound Name	Molecular Weight (g/mol)	LogP (Predicted)	Solubility	Reference
Target Compound	~450 (estimated)	~3.5	Low (lipophilic)	-
1-Piperazineethanol, 4-[(4-fluorophenyl)methyl]-	238.3	1.8	Moderate
Perphenazine	403.9	4.2	Low

Key Observations :

• The target’s trimethoxy group increases LogP compared to fluorophenyl derivatives, likely reducing aqueous solubility .